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Compound of Interest

Compound Name: Tanerasertib

Cat. No.: B15606804

Essential guidance for the safe and compliant disposal of the investigational drug
Tanerasertib, ensuring the protection of personnel, the environment, and the integrity of
research.

As an investigational drug, Tanerasertib requires meticulous handling and disposal procedures
to mitigate potential hazards and ensure regulatory compliance. While a specific Safety Data
Sheet (SDS) for Tanerasertib is not publicly available, the following step-by-step guide is
based on established best practices for the disposal of investigational and potentially
hazardous pharmaceutical compounds. It is imperative to consult the manufacturer or supplier
for a substance-specific SDS and to adhere to all institutional and local regulations.

Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling Tanerasertib, a thorough risk assessment must be conducted. As a
precautionary measure, it should be treated as a hazardous substance. All personnel involved
in the handling and disposal of Tanerasertib and its contaminated materials must be trained on
the potential risks and proper safety procedures.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile)  To prevent skin contact.

] ) To protect clothing and skin
Lab Coat Disposable or dedicated o
from contamination.

) Safety glasses with side To protect eyes from splashes
Eye Protection )
shields or goggles or aerosols.

Consult your institution's
) ) Required if there is a risk of Environmental Health and
Respiratory Protection o
aerosolization Safety (EHS) department for

specific recommendations.

Waste Segregation and Containerization

Proper segregation of waste at the point of generation is critical to ensure safe and compliant
disposal.

» Unused or Expired Tanerasertib: Keep in its original container if possible. These materials
should be declared as chemical waste.

» Contaminated Labware: This includes vials, syringes, pipettes, and any other equipment that
has come into direct contact with Tanerasertib. These items should not be emptied and
should be disposed of "as is".[2]

» Contaminated PPE: Gloves, disposable lab coats, and other contaminated personal
protective equipment should be placed in a designated hazardous waste bag.[3]

All waste must be collected in compatible, leak-proof containers clearly marked as hazardous
waste.[2][3] For sharps, a designated sharps container suitable for hazardous chemotoxic
waste should be used.

Labeling of Waste Containers

Accurate and complete labeling of waste containers is a crucial regulatory requirement. Attach
a "HAZARDOUS WASTE" label to each container.[2] The label must include the following
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information:

Principal Investigator's (Pl) Name|[2]

Building and Room Number[2]

Contact Phone Number[2]

Full Chemical Name: "Tanerasertib" (no abbreviations)[2]

Concentration or Percentage

Storage of Chemical Waste

Designate a specific, secure area for the storage of Tanerasertib waste, known as a Satellite
Accumulation Area (SAA).[2] This area should be away from general laboratory traffic and
clearly marked. The SAA can be a designated space in a locked cabinet or a secondary
containment tub.[2] Regular weekly inspections of the SAA should be conducted and
documented to ensure containers are sealed and not leaking.[2]

Final Disposal Procedures

The final disposal of Tanerasertib waste must be handled by a licensed hazardous waste
vendor.

o Request for Pickup: Submit a chemical waste disposal request to your institution's
Environmental Health and Safety (EHS) department.[2]

o Transportation: The EHS department will arrange for the pickup and transport of the waste to
a permitted treatment, storage, and disposal facility (TSDF).

« Incineration: The recommended method for the final destruction of investigational drugs like
Tanerasertib is incineration at an EPA-permitted facility.[4][5] This process ensures the
complete destruction of the active pharmaceutical ingredient.

Sewer disposal of hazardous pharmaceutical waste is strictly prohibited.

Experimental Protocols
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The procedures outlined above are based on established protocols for the management of
investigational and hazardous drug waste from various institutions and regulatory bodies. Key
principles are derived from guidelines on Good Clinical Practice (GCP) and regulations set forth

by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[4][6]

Disposal Workflow for Tanerasertib
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Tanerasertib Disposal Workflow
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Hazard Assessment & Don PPE

:

Segregate Waste Streams
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:

Place in Labeled, Compatible
Hazardous Waste Containers

:

Store in Designated Satellite
Accumulation Area (SAA)

Final Disposal

Request Waste Pickup from EHS

:

EHS Collects and Transports Waste

:

Incineration at Permitted Facility

Receive Certificate of Destructionj
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Caption: Workflow for the proper disposal of Tanerasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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